Cas no 78626-51-4 (2-Propenoic acid, 2-(benzoyloxy)-, methyl ester)

• Product Name: 2-Propenoic acid, 2-(benzoyloxy)-, methyl ester
• CAS No: 78626-51-4
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• MDL: MFCD28366051
• CID: 4187424
• PubChem ID: 641425
• Update Time: 2025-10-22

2-Propenoic acid, 2-(benzoyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(benzoyloxy)-, methyl ester
• Methyl 2-Benzoyloxyacrylate
• methyl 2-(benzoyloxy)-2-propenoate
• AC9856
• SCHEMBL2214033
• 1-(methoxycarbonyl)vinyl benzoate
• benzoic acid 1-carbomethoxyvinyl ester
• 3-methoxy-3-oxoprop-1-en-2-yl benzoate
• (3-methoxy-3-oxoprop-1-en-2-yl) benzoate
• MFCD28366051
• WWNGBMDVYSNISP-UHFFFAOYSA-N
• DA-41355
• SY262820
• 78626-51-4
• 3-methoxy-3-oxoprop-1-en-2-ylbenzoate
• InChI=1/C11H10O4/c1-8(10(12)14-2)15-11(13)9-6-4-3-5-7-9/h3-7H,1H2,2H

• MDL： MFCD28366051
• Inchi： 1S/C11H10O4/c1-8(10(12)14-2)15-11(13)9-6-4-3-5-7-9/h3-7H,1H2,2H3
• InChI Key： WWNGBMDVYSNISP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(OC(=O)C1=CC=CC=C1)=C

Computed Properties

• Exact Mass: 206.05790880Da
• Monoisotopic Mass: 206.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-Propenoic acid, 2-(benzoyloxy)-, methyl ester

Comprehensive Overview of 2-Propenoic acid, 2-(benzoyloxy)-, methyl ester (CAS No. 78626-51-4)

2-Propenoic acid, 2-(benzoyloxy)-, methyl ester (CAS No. 78626-51-4) is a specialized acrylate ester derivative widely utilized in polymer chemistry and industrial applications. This compound, also known as methyl 2-(benzoyloxy)acrylate, features a unique molecular structure combining acrylic acid and benzoyl functionalities, making it valuable for advanced material synthesis. Researchers and manufacturers frequently search for "methyl 2-(benzoyloxy)acrylate applications" or "78626-51-4 chemical properties," reflecting its growing importance in specialty chemicals.

The compound's chemical formula (C₁₁H₁₀O₄) and molecular weight (206.19 g/mol) indicate its suitability for controlled polymerization reactions. Recent trends in "sustainable polymer additives" and "high-performance coatings" have increased interest in derivatives like 2-Propenoic acid, 2-(benzoyloxy)-, methyl ester. Its dual-functional reactivity allows participation in both free-radical and condensation polymerization, a feature often queried in "acrylic ester copolymerization techniques" searches.

Industrial applications of CAS 78626-51-4 span multiple sectors. In UV-curable resins, it acts as a crosslinking agent, addressing the market demand for "fast-curing eco-friendly materials." The benzoyloxy group enhances photochemical stability, making it relevant to "light-stable polymer formulations" – a trending topic in material science forums. Analytical studies using HPLC and GC-MS confirm its purity (>98%), frequently referenced in "acrylate ester quality control methods" research queries.

From a synthesis perspective, methyl 2-(benzoyloxy)acrylate demonstrates excellent compatibility with methacrylate systems. This property aligns with current "hybrid polymer development" trends, particularly for optical materials and adhesive formulations. Safety data sheets emphasize standard organic compound handling protocols, with no special restrictions beyond typical laboratory precautions – a key point for researchers investigating "safe handling of acrylic derivatives."

The thermal stability of 78626-51-4 (decomposition >200°C) makes it suitable for high-temperature applications, frequently mentioned in "heat-resistant polymer additives" discussions. Recent patent analyses reveal growing use in electronic encapsulation materials, correlating with searches for "dielectric acrylate compounds." The compound's hydrolysis resistance further supports applications in marine coatings, addressing "corrosion-resistant polymer" industry needs.

Market analyses indicate rising demand for 2-Propenoic acid, 2-(benzoyloxy)-, methyl ester in Asia-Pacific specialty chemical sectors, particularly for advanced composite materials. This aligns with global "lightweight material innovation" trends. Technical literature frequently cites its glass transition temperature (T_g) modification capabilities, a hot topic in "polymer property tuning" research circles.

Environmental considerations position methyl 2-(benzoyloxy)acrylate favorably compared to traditional phthalate-based modifiers, responding to "green chemistry alternatives" market demands. Its biodegradation profile and absence of heavy metal content make it relevant to "eco-conscious material selection" discussions. Analytical methods for trace detection in polymer matrices are well-documented, supporting "polymer additive analysis" laboratory workflows.

Future research directions for CAS 78626-51-4 include exploration in biomedical polymer applications, particularly in "controlled drug delivery systems" – a rapidly growing interdisciplinary field. The compound's ester hydrolysis kinetics present opportunities for "stimuli-responsive materials" development, frequently mentioned in recent "smart material chemistry" publications. These emerging applications ensure continued relevance in both academic and industrial contexts.